Cas no 425394-28-1 (5-chloro-6-(difluoromethyl)pyrimidin-4-ol)

• Product Name: 5-chloro-6-(difluoromethyl)pyrimidin-4-ol
• CAS No: 425394-28-1
• MF: C₅H₃ClF₂N₂O
• MW: 180.539926767349
• CID: 4461139
• PubChem ID: 135738615
• Update Time: 2025-09-19

5-chloro-6-(difluoromethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-6-(DIFLUOROMETHYL)-1H-PYRIMIDIN-4-ONE
• 5-CHLORO-4-HYDROXY-6-DIFLUOROMETHYLPYRIMIDINE
• 5-chloro-6-(difluoromethyl)pyrimidin-4-ol
• 5-Chloro-6-difluoromethyl-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 5-chloro-6-(difluoromethyl)-
• 4-hydroxyl-5-chloro-6-(difluoromethyl)pyrimidin
• 5-Chloro-6-(difluoromethyl)pyrimidin-4(1H)-one
• SCHEMBL6719149
• AKOS006314307
• 5-chloro-6-(difluoromethyl)-3H-pyrimidin-4-one
• 5-chloro-4-(difluoromethyl)-1H-pyrimidin-6-one
• 4-hydroxyl-5-chloro-6-(difluoromethyl)pyrimidine
• DTXSID00591307
• 425394-28-1
• F91627
• F2147-8278
• AB54874

• MDL： MFCD09909765
• Inchi： 1S/C5H3ClF2N2O/c6-2-3(4(7)8)9-1-10-5(2)11/h1,4H,(H,9,10,11)
• InChI Key： YPRONYBISZNRCU-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=C(Cl)C(=O)N1

Computed Properties

• Exact Mass: 179.9901967Da
• Monoisotopic Mass: 179.9901967Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines